Cas no 3944-76-1 (2,3-Dimethylpentanal)

• Product Name: 2,3-Dimethylpentanal
• CAS No: 3944-76-1
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 924577
• Update Time: 2023-08-02

2,3-Dimethylpentanal Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYLPENTANAL
• 2,3-Dimethylvaleraldehyde
• Pentanal, 2,3-dimethyl-
• 2,3-Dimethylpentaldehyde
• 2,3-Dimethyl-pentanal
• Valeraldehyde, 2,3-dimethyl-
• BOHKXQAJUVXBDQ-UHFFFAOYSA-N
• Pentanal, 2,3-dimethyl- (9CI)
• NSC73707
• Pentanal,3-dimethyl-
• Valeraldehyde,3-dimethyl-
• Butanal, 3-ethyl-2-methyl
• BDBM50028791
• 2,3-Dimethylpentanal

• Inchi： 1S/C7H14O/c1-4-6(2)7(3)5-8/h5-7H,4H2,1-3H3
• InChI Key： BOHKXQAJUVXBDQ-UHFFFAOYSA-N
• SMILES： O=CC(C)C(C)CC
• BRN： 1901854

Computed Properties

• Exact Mass: 114.104465
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.803
• Boiling Point: 134.5°C at 760 mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.401